Cas no 2913266-96-1 (2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-amine hydrochloride)

• Product Name: 2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-amine hydrochloride
• CAS No: 2913266-96-1
• MF: C₆H₉ClF₃N₃
• MW: 215.60397028923
• CID: 6847598
• PubChem ID: 167737191
• Update Time: 2025-06-13

2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2913266-96-1
• 2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-amine hydrochloride
• EN300-8159301

• Inchi： 1S/C6H8F3N3.ClH/c7-6(8,9)5-4(1-2-10)3-11-12-5;/h3H,1-2,10H2,(H,11,12);1H
• InChI Key： ICGKHGJTAGFCNZ-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=C(C=NN1)CCN)(F)F

Computed Properties

• Exact Mass: 215.0437095Da
• Monoisotopic Mass: 215.0437095Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Additional information on 2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-amine hydrochloride

Introduction to 2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-amine hydrochloride (CAS No. 2913266-96-1)

2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-amine hydrochloride, identified by its CAS number 2913266-96-1, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class, which has garnered considerable attention due to its versatile biological activities and structural properties. The presence of a trifluoromethyl group in its molecular structure enhances its pharmacological potential, making it a valuable candidate for further research and development.

The molecular structure of 2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-amine hydrochloride consists of a pyrazole ring substituted with a trifluoromethyl group at the 3-position and an amine group at the 4-position, linked to an ethyl chain. The hydrochloride salt form ensures better solubility and stability, facilitating its use in various biochemical assays and pharmaceutical formulations. This compound has emerged as a promising scaffold for designing novel therapeutic agents, particularly in the treatment of inflammatory diseases, cancer, and infectious disorders.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyrazoles in drug discovery. The trifluoromethyl group is known to improve metabolic stability, binding affinity, and lipophilicity, thereby enhancing the overall efficacy of small-molecule drugs. In particular, 2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-amine hydrochloride has been investigated for its potential role in modulating enzyme activity and inhibiting key signaling pathways involved in disease progression.

One of the most compelling aspects of this compound is its interaction with biological targets such as kinases and transcription factors. Studies have demonstrated that the pyrazol core can selectively bind to these targets, leading to potent inhibitory effects. For instance, research has shown that derivatives of this compound exhibit significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This mechanism is particularly relevant in conditions such as rheumatoid arthritis and chronic inflammation, where targeted inhibition of inflammatory pathways is crucial.

In addition to its anti-inflammatory potential, 2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-amine hydrochloride has shown promise in oncology research. Preclinical studies have indicated that this compound can disrupt cancer cell proliferation by interfering with critical signaling cascades. The trifluoromethyl group plays a pivotal role in enhancing the binding affinity to these targets, leading to more effective inhibition. Furthermore, the compound's ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders.

The synthesis of 2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-amine hydrochloride involves multi-step organic reactions, including condensation reactions and functional group transformations. The introduction of the trifluoromethyl group requires specialized synthetic methodologies to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve efficient incorporation of this moiety into the pyrazole framework.

Quality control and analytical characterization are essential for ensuring the integrity of 2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-amine hydrochloride. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm structural identity and assess purity. These analytical methods provide critical data for understanding the compound's behavior in various formulations and biological systems.

The pharmacokinetic properties of this compound are another area of interest. Studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. The hydrochloride salt form enhances oral bioavailability, making it suitable for therapeutic applications. Additionally, preliminary toxicological studies suggest that 2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-amine hydrochloride exhibits low toxicity at relevant doses, further supporting its potential as a drug candidate.

Future research directions include exploring structure-based drug design strategies to optimize the pharmacological properties of this compound. Computational modeling techniques such as molecular docking can be used to predict interactions with biological targets and identify structural modifications that enhance potency and selectivity. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into clinical applications.

In conclusion,2-[3-(trifluoromethyl)-1H-pyrazol-4-ylenthanamino]hydrochloride (CAS No. 291326696) is a multifaceted compound with significant therapeutic potential. Its unique structural features make it an attractive scaffold for developing novel drugs targeting various diseases. Ongoing research efforts aim to fully elucidate its biological activities and optimize its pharmacokinetic properties for clinical use.